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Compound of Interest

Compound Name: 8-Hydroxyodoroside A

Cat. No.: B12556949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
8-Hydroxyodoroside A is a naturally occurring cardiac glycoside, a class of organic

compounds known for their potent effects on the cardiovascular system. This document

provides a detailed technical guide to the chemical structure, properties, and biological aspects

of 8-Hydroxyodoroside A, intended for researchers, scientists, and professionals in the field

of drug development. The information is compiled from available scientific literature and

chemical databases.

Chemical Structure and Properties
8-Hydroxyodoroside A is classified as a steroid, characterized by a four-ring carbon skeleton.

Its specific stereochemistry and the arrangement of its hydroxyl and glycosidic linkages are

crucial for its biological activity.

Table 1: Physicochemical Properties of 8-Hydroxyodoroside A
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Property Value Source

CAS Number 176519-75-8 Chemical Supplier Catalogs

Molecular Formula C₃₀H₄₆O₈ Real-Gene Labs[1]

Molecular Weight 534.7 g/mol Real-Gene Labs[1]

Appearance Powder CymitQuimica[2]

Purity 95%~99% CymitQuimica[2]

Note: More detailed physicochemical data such as melting point, solubility, and spectral data

(NMR, IR, MS) would be available in the primary literature describing its isolation and

characterization. A comprehensive search for the original publication is ongoing.

Isolation and Synthesis
Natural Source and Isolation
8-Hydroxyodoroside A is a constituent of plants from the Cerbera genus, notably Cerbera

manghas, commonly known as sea mango.[3][4][5][6][7] This plant is a member of the

Apocynaceae family and is recognized for producing a variety of cardiac glycosides.

Experimental Protocol: General Isolation of Cardiac Glycosides from Cerbera manghas

The following is a generalized protocol for the isolation of cardiac glycosides from plant

material, which would be adapted for the specific isolation of 8-Hydroxyodoroside A.

Diagram 1: General Workflow for Isolation of Cardiac Glycosides
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Caption: Generalized workflow for the isolation of cardiac glycosides.
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Plant Material Collection and Preparation: Leaves or seeds of Cerbera manghas are

collected, air-dried, and ground into a fine powder.

Extraction: The powdered plant material is extracted with a suitable solvent, typically

methanol or ethanol, using methods such as maceration or Soxhlet extraction to

exhaustively extract the glycosides.

Concentration: The solvent is removed under reduced pressure to yield a crude extract.

Fractionation: The crude extract is suspended in water and partitioned successively with

solvents of increasing polarity (e.g., n-hexane, chloroform, ethyl acetate, and n-butanol) to

separate compounds based on their polarity. The cardiac glycosides are typically found in

the more polar fractions.

Chromatographic Separation: The enriched glycoside fraction is subjected to column

chromatography on silica gel or Sephadex LH-20, eluting with a gradient of solvents (e.g.,

chloroform-methanol or ethyl acetate-methanol) to separate the individual compounds.

Purification: Fractions containing 8-Hydroxyodoroside A, as identified by thin-layer

chromatography (TLC), are combined and further purified by preparative high-performance

liquid chromatography (HPLC) to yield the pure compound.

Structure Elucidation: The structure of the isolated compound is then determined using

spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).

Biological Activity
Cardiac glycosides as a class are known to be potent inhibitors of the Na+/K+-ATPase pump in

cell membranes, which leads to an increase in intracellular calcium concentration. This

mechanism is the basis for their cardiotonic effects and is also implicated in their potential

anticancer activities.

While specific biological activity data for 8-Hydroxyodoroside A is not widely available in the

public domain, related "odoroside" compounds have been investigated for their therapeutic

potential. For instance, Odoroside A has demonstrated anticancer effects. Research into the
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biological activities of various 8-hydroxyquinoline derivatives has also shown potential for

anticancer applications.[3]

Diagram 2: General Signaling Pathway of Cardiac Glycosides

Cardiac Glycoside
(e.g., 8-Hydroxyodoroside A) Na+/K+-ATPase Increased Intracellular Na+Inhibition leads to Na+/Ca2+ Exchanger (NCX)Alters gradient for Reduced Ca2+ EffluxReduces activity of Increased Intracellular Ca2+ Downstream Cellular Effects

(e.g., Cardiotonicity, Apoptosis)

Click to download full resolution via product page

Caption: Simplified signaling pathway of cardiac glycosides.

Future Research Directions
The limited publicly available information on 8-Hydroxyodoroside A highlights the need for

further research. Key areas for future investigation include:

Complete Structure Elucidation: Confirmation of the full stereochemical structure of 8-
Hydroxyodoroside A.

Detailed Biological Profiling: In-depth studies to determine its specific biological targets and

mechanisms of action, including its potential as an anticancer agent.

Pharmacokinetic and Pharmacodynamic Studies: Evaluation of its absorption, distribution,

metabolism, and excretion (ADME) properties, as well as its dose-response relationship.

Synthetic Methodologies: Development of efficient synthetic routes to enable the production

of larger quantities for extensive research and potential therapeutic development.

Conclusion
8-Hydroxyodoroside A is a cardiac glycoside with a chemical profile that suggests potential

for significant biological activity. While current knowledge is limited, its classification and natural

origin point towards a promising area for further scientific exploration, particularly in the context

of drug discovery. This technical guide serves as a foundational resource for researchers and

professionals interested in advancing the understanding and application of this intriguing

natural compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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